Cas no 2248260-95-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate
• CAS No: 2248260-95-7
• MF: C₁₆H₁₃N₃O₄
• MW: 311.292123556137
• CID: 6241870
• PubChem ID: 165980010
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248260-95-7
• EN300-6515962
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate

• Inchi： 1S/C16H13N3O4/c20-14-10-4-1-2-5-11(10)15(21)19(14)23-16(22)12-6-3-7-13-17-8-9-18(12)13/h1-2,4-5,8-9,12H,3,6-7H2
• InChI Key： YDQWUYBVSMIALJ-UHFFFAOYSA-N
• SMILES： O(C(C1CCCC2=NC=CN12)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 311.09060590g/mol
• Monoisotopic Mass: 311.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 5H,6H,7H,8H-Imidazo[1,2-A]Pyridine-5-Carboxylate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate (CAS No: 2248260957) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which combines elements of isoindole and imidazopyridine moieties. The isoindole ring system contributes to the molecule's aromatic stability and electronic properties, while the imidazopyridine framework introduces additional conjugation and functional groups that enhance its reactivity and applicability.

Recent studies have highlighted the importance of such compounds in drug discovery and advanced materials development. For instance, researchers have explored the use of imidazopyridine derivatives in designing novel antibiotics due to their unique ability to inhibit bacterial enzymes without inducing resistance. Similarly, the isoindole moiety has been shown to play a critical role in modulating the pharmacokinetic properties of bioactive molecules.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the isoindole ring through cyclization reactions and the subsequent coupling with the imidazopyridine derivative. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize this process.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. For example, its conjugated system makes it an ideal candidate for use in organic electronics. Recent research has demonstrated that imidazopyridine-containing polymers exhibit excellent charge transport properties and stability under ambient conditions. This opens up possibilities for their use in flexible electronics and optoelectronic devices.

In addition to its electronic applications, this compound has also shown promise in catalysis. The isoindole moiety can act as a chiral auxiliary in asymmetric catalysis reactions, enabling the synthesis of enantiomerically enriched compounds with high efficiency. This is particularly valuable in the pharmaceutical industry where stereochemistry plays a crucial role in drug efficacy.

From an environmental standpoint, researchers have investigated the biodegradability of similar compounds to assess their ecological impact. Studies suggest that certain derivatives of imidazopyridines can undergo enzymatic degradation under specific conditions. This information is critical for designing sustainable chemical processes that minimize environmental harm.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns at an atomic level. These findings have been instrumental in guiding experimental efforts toward optimizing its synthesis and application.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 5H,6H,7H,8-H-imidazo[1,2-a]pyridine-carboxylate represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features make it a valuable asset in modern chemical research and development.